1-(3-(Trifluoromethyl)-5-(trifluoromethylthio)phenyl)hydrazine

• Molecular Formula: C8H6F6N2S
• Molecular Weight: 276.20 g/mol
• IUPAC Name: [3-(trifluoromethyl)-5-(trifluoromethylsulfanyl)phenyl]hydrazine
• InChI: InChI=1S/C8H6F6N2S/c9-7(10,11)4-1-5(16-15)3-6(2-4)17-8(12,13)14/h1-3,16H,15H2
• InChI Key: JZYDGPWSMCDHKP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1NN)SC(F)(F)F)C(F)(F)F

Description

1-(3-(Trifluoromethyl)-5-(trifluoromethylthio)phenyl)hydrazine is a useful research compound. Its molecular formula is C8H6F6N2S and its molecular weight is 276.20 g/mol. The purity is usually 95%.
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Biological Activity

1-(3-(Trifluoromethyl)-5-(trifluoromethylthio)phenyl)hydrazine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings associated with this compound.

• Molecular Formula : C₉H₇F₆N₂S
• Molecular Weight : 276.56 g/mol
• CAS Number : 1125812-58-9

Biological Activity Overview

The biological activity of hydrazine derivatives, particularly those containing trifluoromethyl groups, has been extensively studied. These compounds often exhibit significant antimicrobial, antitubercular, and enzyme inhibitory properties.

Antimicrobial Activity

Research indicates that derivatives of hydrazine, including those with trifluoromethyl substitutions, show varying degrees of antimicrobial activity. A study involving N-alkyl-2-[4-(trifluoromethyl)benzoyl]hydrazine-1-carboxamides demonstrated moderate inhibition against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC₅₀ values ranging from 27.04 to 106.75 µM for AChE and 58.01 to 277.48 µM for BuChE .

Additionally, these compounds were evaluated against Mycobacterium tuberculosis and other nontuberculous mycobacteria, revealing that some derivatives exhibited minimum inhibitory concentrations (MIC) lower than 250 µM, indicating potential as antimycobacterial agents .

The mechanisms by which these compounds exert their biological effects are multifaceted:

• Enzyme Inhibition : The trifluoromethyl group enhances the lipophilicity of the hydrazine derivatives, allowing them to interact more effectively with enzyme active sites. Molecular docking studies suggest that these compounds act as non-covalent inhibitors .
• Antimycobacterial Properties : The hydrazine moiety is structurally similar to isoniazid, a well-known antitubercular drug. Studies have shown that certain derivatives possess comparable or superior activity against resistant strains of mycobacteria .

Case Studies

Several studies have highlighted the efficacy of trifluoromethyl-containing hydrazines:

• Study on AChE Inhibition : A series of compounds were synthesized and tested for their ability to inhibit AChE and BuChE. The most potent inhibitor demonstrated an IC₅₀ value significantly lower than that of rivastigmine, a clinically used drug .
• Antimycobacterial Screening : Derivatives were screened against various strains of Mycobacterium, including drug-resistant strains, with some showing promising results in terms of lower MIC values compared to traditional treatments .

Data Table: Biological Activity Summary

Compound Name	Biological Activity	IC₅₀ (µM)	MIC (µM)	Notes
N-Hexyl-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine	AChE Inhibition	27.04	≥62.5	Most potent among tested
N-Tridecyl-2-[4-(trifluoromethyl)benzoyl]hydrazine-1-carboxamide	BuChE Inhibition	106.75	>250	Selective inhibitor
Isoniazid (control)	Antitubercular	N/A	1	Standard comparison